4-(Boc-amidino)-benzoic acid
4-(Boc-amidino)-benzoic acid
Brand Name:
Vulcanchem
CAS No.:
153074-91-0
VCID:
VC21109694
InChI:
InChI=1S/C13H16N2O4/c1-13(2,3)19-12(18)15-10(14)8-4-6-9(7-5-8)11(16)17/h4-7H,1-3H3,(H,16,17)(H2,14,15,18)
SMILES:
CC(C)(C)OC(=O)N=C(C1=CC=C(C=C1)C(=O)O)N
Molecular Formula:
C13H16N2O4
Molecular Weight:
264.28 g/mol
4-(Boc-amidino)-benzoic acid
CAS No.: 153074-91-0
Cat. No.: VC21109694
Molecular Formula: C13H16N2O4
Molecular Weight: 264.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 153074-91-0 |
|---|---|
| Molecular Formula | C13H16N2O4 |
| Molecular Weight | 264.28 g/mol |
| IUPAC Name | 4-[(Z)-N'-[(2-methylpropan-2-yl)oxycarbonyl]carbamimidoyl]benzoic acid |
| Standard InChI | InChI=1S/C13H16N2O4/c1-13(2,3)19-12(18)15-10(14)8-4-6-9(7-5-8)11(16)17/h4-7H,1-3H3,(H,16,17)(H2,14,15,18) |
| Standard InChI Key | CBLWJKHTKYGZTI-UHFFFAOYSA-N |
| Isomeric SMILES | CC(C)(C)OC(=O)/N=C(/C1=CC=C(C=C1)C(=O)O)\N |
| SMILES | CC(C)(C)OC(=O)N=C(C1=CC=C(C=C1)C(=O)O)N |
| Canonical SMILES | CC(C)(C)OC(=O)N=C(C1=CC=C(C=C1)C(=O)O)N |
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